Cas no 53585-15-2 (Cholestan-3-one, 2-(hydroxymethylene)-)

• Product Name: Cholestan-3-one, 2-(hydroxymethylene)-
• CAS No: 53585-15-2
• MF: C₂₈H₄₆O₂
• MW: 414.663649082184
• CID: 1583389
• Update Time: 2024-09-12

Cholestan-3-one, 2-(hydroxymethylene)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-one, 2-(hydroxymethylene)-
• Cholestan-3-one, 2-(hydroxymethylene)- (9CI)

• Inchi： 1S/C28H46O2/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-21-15-26(30)20(17-29)16-28(21,5)25(22)13-14-27(23,24)4/h17-19,21-25,29H,6-16H2,1-5H3/t19-,21?,22+,23-,24+,25+,27-,28+/m1/s1
• InChI Key： HANWTWIRKYRHGG-NZUITMCXSA-N
• SMILES： C1(=O)CC2[C@](C)(CC1=CO)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC2

Computed Properties

• Exact Mass: 414.34998

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 511.1±33.0 °C(Predicted)
• PSA: 37.3
• pka: 5.29±0.70(Predicted)